Cas no 2171871-88-6 (3-bromo-1-methyl-5-(2-methylcyclopropyl)-1H-1,2,4-triazole)

• Product Name: 3-bromo-1-methyl-5-(2-methylcyclopropyl)-1H-1,2,4-triazole
• CAS No: 2171871-88-6
• MF: C₇H₁₀BrN₃
• MW: 216.07840013504
• CID: 5564581
• PubChem ID: 165592915
• Update Time: 2023-07-11

3-bromo-1-methyl-5-(2-methylcyclopropyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• EN300-1590888
• 3-bromo-1-methyl-5-(2-methylcyclopropyl)-1H-1,2,4-triazole
• 2171871-88-6

• Inchi： 1S/C7H10BrN3/c1-4-3-5(4)6-9-7(8)10-11(6)2/h4-5H,3H2,1-2H3
• InChI Key： ZDFIWZZXWYBROE-UHFFFAOYSA-N
• SMILES： BrC1=NN(C)C(C2CC2C)=N1

Computed Properties

• Exact Mass: 215.00581g/mol
• Monoisotopic Mass: 215.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.7Ų